Cas no 62885-50-1 (Pyridine, 4,5-dimethoxy-2-(methoxymethyl)-)

• Product Name: Pyridine, 4,5-dimethoxy-2-(methoxymethyl)-
• CAS No: 62885-50-1
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 429212
• PubChem ID: 71381983
• Update Time: 2025-11-02

Pyridine, 4,5-dimethoxy-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4,5-dimethoxy-2-(methoxymethyl)-
• 4,5-dimethoxy-2-(methoxymethyl) pyridine
• 4,5-dimethoxy-2-(methoxymethyl)-pyridine
• F12450
• SB54715
• 62885-50-1
• DTXSID50804393
• 4,5-Dimethoxy-2-(methoxymethyl)pyridine

• Inchi： 1S/C9H13NO3/c1-11-6-7-4-8(12-2)9(13-3)5-10-7/h4-5H,6H2,1-3H3
• InChI Key： JWQAIUGUQQPTBF-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CN=C(COC)C=1)OC

Computed Properties

• Exact Mass: 183.08959
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.58

Additional information on Pyridine, 4,5-dimethoxy-2-(methoxymethyl)-

Exploring Pyridine, 4,5-dimethoxy-2-(methoxymethyl)- (CAS No. 62885-50-1): Properties, Applications, and Market Insights

Pyridine, 4,5-dimethoxy-2-(methoxymethyl)- (CAS No. 62885-50-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique methoxy-substituted pyridine structure, offers a versatile platform for synthetic modifications and applications. In this comprehensive overview, we delve into its chemical properties, industrial uses, and emerging trends, while addressing common queries from researchers and industry professionals.

The molecular structure of 4,5-dimethoxy-2-(methoxymethyl)pyridine features a pyridine ring substituted with two methoxy groups at positions 4 and 5, along with a methoxymethyl group at position 2. This arrangement imparts distinct electronic and steric properties, making it valuable for catalysis and ligand design. Researchers often explore its potential in asymmetric synthesis, where its chiral environment can influence reaction outcomes. Recent studies highlight its role in green chemistry initiatives, aligning with the global push for sustainable chemical processes.

One of the most searched questions about Pyridine, 4,5-dimethoxy-2-(methoxymethyl)- revolves around its solubility and stability under various conditions. Laboratory data indicate that it is soluble in common organic solvents like ethanol, acetone, and dichloromethane, but exhibits limited solubility in water. Its stability is generally high under inert atmospheres, though prolonged exposure to light or moisture should be avoided. These properties make it suitable for long-term storage and handling in research settings.

In the pharmaceutical sector, CAS 62885-50-1 serves as a key intermediate for synthesizing bioactive molecules. Its structural motifs are found in compounds targeting neurological disorders and metabolic diseases, reflecting its relevance in drug discovery. A trending topic in 2024 is the exploration of AI-driven drug design, where such heterocyclic scaffolds are prioritized for virtual screening. This aligns with searches for "pyridine derivatives in medicine" and "computational chemistry tools for intermediates."

The agrochemical industry also benefits from 4,5-dimethoxy-2-(methoxymethyl)pyridine, particularly in developing eco-friendly pesticides. Its derivatives exhibit insecticidal and fungicidal activities, addressing the demand for low-toxicity crop protection agents. With rising interest in precision agriculture, queries about "pyridine-based agrochemicals" and "sustainable pest control" have surged, underscoring the compound's market potential.

From a commercial perspective, the global supply chain for Pyridine, 4,5-dimethoxy-2-(methoxymethyl)- remains robust, with manufacturers emphasizing high-purity grades (>98%) for research applications. Pricing trends correlate with raw material availability and regulatory shifts in major producing regions. Analysts note increased procurement by contract research organizations (CROs), driven by outsourcing trends in pharmaceutical R&D.

Environmental and safety profiles are frequently searched topics. While CAS 62885-50-1 is not classified as hazardous under standard regulations, proper laboratory practices—such as using fume hoods and personal protective equipment—are recommended. Recent innovations in waste reduction during its synthesis resonate with the circular economy movement, another hot topic in chemical forums.

Looking ahead, advancements in continuous flow chemistry could revolutionize the production of methoxy-substituted pyridines, offering higher yields and lower energy consumption. Patent analyses reveal growing interest in catalytic methods to streamline its manufacture, answering queries about "scalable synthesis of pyridine intermediates." Collaborations between academia and industry are expected to accelerate these developments.

In summary, Pyridine, 4,5-dimethoxy-2-(methoxymethyl)- (CAS No. 62885-50-1) exemplifies the intersection of fundamental research and industrial innovation. Its adaptability across sectors—from life sciences to sustainable agriculture—positions it as a compound of enduring relevance. For researchers seeking structure-activity relationships or manufacturers optimizing process chemistry, this molecule offers a compelling case study in modern chemical applications.